Cas no 2167091-38-3 (2-(2-ethynylpyrrolidin-1-yl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(2-ethynylpyrrolidin-1-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 2167091-38-3
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5955659
• PubChem ID: 165505970
• Update Time: 2025-06-29

2-(2-ethynylpyrrolidin-1-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethynylpyrrolidin-1-yl)-1,3-thiazole-5-carboxylic acid
• EN300-1449062
• 2167091-38-3

• Inchi： 1S/C10H10N2O2S/c1-2-7-4-3-5-12(7)10-11-6-8(15-10)9(13)14/h1,6-7H,3-5H2,(H,13,14)
• InChI Key： MHWUWEFMYBYJMX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1N1CCCC1C#C

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.7Ų

Additional information on 2-(2-ethynylpyrrolidin-1-yl)-1,3-thiazole-5-carboxylic acid

2-(2-Ethynylpyrrolidin-1-yl)-1,3-thiazole-5-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2167091-38-3, known as 2-(2-Ethynylpyrrolidin-1-yl)-1,3-thiazole-5-carboxylic Acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This molecule is a derivative of thiazole, a heterocyclic aromatic compound, with a pyrrolidine ring substituted at the 2-position and an ethynyl group attached. The presence of a carboxylic acid functional group further enhances its versatility in various chemical reactions and biological interactions.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The ethynyl group in this compound introduces additional reactivity, making it a promising candidate for click chemistry applications. Researchers have explored its potential as a building block for constructing complex molecular architectures, which could lead to novel therapeutic agents with enhanced bioavailability and efficacy.

In terms of synthesis, the compound can be prepared through a multi-step process involving the coupling of pyrrolidine derivatives with thiazole precursors. The use of transition metal catalysts has been shown to improve the efficiency of these reactions, enabling the scalable production of the compound. This has been particularly useful in academic settings where large quantities are required for preclinical testing.

One of the most exciting developments involving this compound is its application in bioconjugation chemistry. The carboxylic acid group allows for easy conjugation with biomolecules such as proteins and nucleic acids, making it a valuable tool in the field of biotechnology. Recent research has demonstrated its ability to serve as a linker in antibody-drug conjugates (ADCs), enhancing the targeting specificity and payload delivery efficiency.

Moreover, the compound has shown potential in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable cross-links under mild conditions makes it an attractive candidate for use in high-performance materials that require excellent thermal and mechanical properties.

Looking ahead, ongoing research is focused on optimizing the synthesis of 2-(2-Ethynylpyrrolidin-1-yl)-1,3-thiazole-5-carboxylic Acid to reduce costs and improve scalability. Additionally, efforts are being made to explore its biological activity further, with particular emphasis on its potential as an anticancer agent. Collaborative studies between chemists and biologists are expected to yield new insights into its mechanism of action and therapeutic potential.

In conclusion, 2-(2-Ethynylpyrrolidin-1-yl)-1,3-thiazole-5-carboxylic Acid represents a versatile and promising compound with applications across multiple disciplines. Its unique chemical structure and reactivity make it a valuable addition to the arsenal of tools available to researchers in drug discovery, materials science, and biotechnology. As research continues to unfold, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.